1,4-O-Diferuloylsecoisolariciresinol

• Molecular Formula: C40H42O12
• Molecular Weight: 714.8 g/mol
• InChI: InChI=1S/C40H42O12/c1-47-35-19-25(5-11-31(35)41)9-15-39(45)51-23-29(17-27-7-13-33(43)37(21-27)49-3)30(18-28-8-14-34(44)38(22-28)50-4)24-52-40(46)16-10-26-6-12-32(42)36(20-26)48-2/h5-16,19-22,29-30,41-44H,17-18,23-24H2,1-4H3
• InChIKey: MOFDLYLEJWQRHD-UHFFFAOYSA-N

1,4-O-Diferuloylsecoisolariciresinol (DFS): A Naturally Derived Cytotoxic Lignan with Unique Mechanistic and Bioactivity Profile for Oncology Research

1,4-O-Diferuloylsecoisolariciresinol (DFS, CAS: 56973-66-1), also known as 9,9'-Di-O-(E)-feruloylsecoisolariciresinol, is a naturally occurring dibenzylbutane lignan [1]. It is isolated from various plant sources, including Hypericum androsaemum, Alnus japonica, and Trichosanthes kirilowii, and is chemically characterized as the feruloyl diester derivative of secoisolariciresinol (C40H42O12; MW 714.75 g/mol) [2][3]. While it shares a core structural motif with simpler lignans like secoisolariciresinol (SECO) and mono-feruloyl derivatives like hanultarin, DFS has been identified as a multi-mechanistic anticancer agent, demonstrating activity through the inhibition of mTOR signaling and the induction of lysosomal-dependent degradation of the FOXM1 protein [4][5][6]. These unique molecular interactions distinguish DFS from its in-class analogs, which lack this dual-targeting capability, making it a compound of significant interest for targeted oncology research and therapeutic development.

WorkflowCell-model cytotoxicity screening

PathwaymTOR signaling and FOXM1 degradation studies

ContextNaturally derived lignan diester for structure-activity research

• [1] Wang, K., Wang, Y. Y., Gao, X., Chen, X. Q., Peng, L. Y., Li, Y., ... & Zhao, Q. S. (2012). Polycyclic polyprenylated acylphloroglucinols and cytotoxic constituents of Hypericum androsaemum. Chemistry & Biodiversity, 9(6), 1213-1220. View Source
• [2] Moon, S. S., Rahman, A. A., Kim, J. Y., & Kee, S. H. (2008). Hanultarin, a cytotoxic lignan as an inhibitor of actin cytoskeleton polymerization from the seeds of Trichosanthes kirilowii. Bioorganic & Medicinal Chemistry, 16(13), 7264-7269. View Source
• [3] PlantaE Database. (2025). 1,4-O-Diferuloylsecoisolariciresinol. View Source
• [4] Yan, J., Guo, Y., Li, Y., Chen, X., Peng, L., & Xu, G. (2013). Identification of two novel inhibitors of mTOR signaling pathway based on high content screening. Cancer Chemotherapy and Pharmacology, 72(4), 799-808. View Source
• [5] Dong, G. Z., Jeong, J. H., Lee, Y. I., Han, Y. E., Shin, J. S., Kim, Y. J., ... & Ryu, J. H. (2017). A lignan induces lysosomal dependent degradation of FoxM1 protein to suppress β-catenin nuclear translocation. Scientific Reports, 7(1), 45951. View Source
• [6] Lim, S. H., Shim, J. K., Jeong, J. H., Choi, R. J., Oh, Y., Park, J., ... & Kang, S. G. (2022). A lignan from Alnus japonica inhibits glioblastoma tumorspheres by suppression of FOXM1. Scientific Reports, 12, 13990. View Source

Why Secoisolariciresinol or Ferulic Acid Derivatives Cannot Substitute for 1,4-O-Diferuloylsecoisolariciresinol

Substituting 1,4-O-diferuloylsecoisolariciresinol (DFS) with simpler structural analogs like secoisolariciresinol (SECO) or its mono-feruloyl counterpart (hanultarin) fails to replicate its distinct biological profile. This is because the specific diester linkage of two feruloyl groups to the secoisolariciresinol core is not merely an additive modification; it enables a unique, multi-faceted mechanism of action that is absent in the individual components [1]. For example, while SECO and ferulic acid individually show no significant cytotoxicity, the covalent conjugation in DFS confers potent cytotoxic activity, demonstrating that the whole is greater than the sum of its parts [1][2]. Critically, DFS has been shown to be the most active cytotoxic compound among a series of synthetic secoisolariciresinol esters, with IC50 values in the low micromolar range against multiple cancer cell lines, a potency not observed for its mono-feruloyl or unesterified analogs [1]. Furthermore, the specific molecular geometry of DFS is essential for its interactions with key oncogenic targets like mTOR and FOXM1, a dual-targeting capability that defines its therapeutic potential and cannot be assumed for other lignans in the same class without direct experimental evidence [3][4][5].

1

The diester linkage of two feruloyl groups may be required for mTOR/FOXM1 dual-pathway engagement, limiting substitution by mono-esters or free acids.

2

Mono-feruloyl analogs (e.g., hanultarin) may not reproduce the dual-target pathway-response profile observed for DFS.

3

Secoisolariciresinol core and ferulic acid lack reported cytotoxicity, indicating that the simple lignan scaffold alone may not support cell-model endpoint studies.

• [1] Kim, J. Y., Moon, S. S., & Rahman, A. A. (2011). Synthesis and evaluation of cytotoxic effects of hanultarin and its derivatives. Bioorganic & Medicinal Chemistry Letters, 21(19), 5742-5745. View Source
• [2] Moon, S. S., Rahman, A. A., Kim, J. Y., & Kee, S. H. (2008). Hanultarin, a cytotoxic lignan as an inhibitor of actin cytoskeleton polymerization from the seeds of Trichosanthes kirilowii. Bioorganic & Medicinal Chemistry, 16(13), 7264-7269. View Source
• [3] Yan, J., Guo, Y., Li, Y., Chen, X., Peng, L., & Xu, G. (2013). Identification of two novel inhibitors of mTOR signaling pathway based on high content screening. Cancer Chemotherapy and Pharmacology, 72(4), 799-808. View Source
• [4] Dong, G. Z., Jeong, J. H., Lee, Y. I., Han, Y. E., Shin, J. S., Kim, Y. J., ... & Ryu, J. H. (2017). A lignan induces lysosomal dependent degradation of FoxM1 protein to suppress β-catenin nuclear translocation. Scientific Reports, 7(1), 45951. View Source
• [5] Lim, S. H., Shim, J. K., Jeong, J. H., Choi, R. J., Oh, Y., Park, J., ... & Kang, S. G. (2022). A lignan from Alnus japonica inhibits glioblastoma tumorspheres by suppression of FOXM1. Scientific Reports, 12, 13990. View Source

Quantitative Evidence for the Selection of 1,4-O-Diferuloylsecoisolariciresinol (DFS) Over Analogs

Superior Cytotoxic Potency of DFS Compared to Structural Analogs in Cancer Cell Lines

DFS exhibits significantly greater cytotoxicity than its simpler lignan analogs across a panel of cancer cell lines. In a direct comparison, DFS was the most potent cytotoxic compound among all tested secoisolariciresinol esters, including the mono-feruloyl derivative (hanultarin). The unesterified secoisolariciresinol core and ferulic acid themselves show no cytotoxicity, confirming that the diester structure is essential for activity [1]. This structural dependence underscores the unique pharmacophore of DFS.

Cytotoxicity vs Analogs

Reported

7.1–9.8 μMIC50 range (A549, SK-Mel-2, B16F1)

Supports cell-model response context

MTT assay; SECO/ferulic acid inactive

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	IC50 range: 7.1 – 9.8 μM against multiple cancer cell lines (A549, SK-Mel-2, B16F1)
Comparator Or Baseline	Secoisolariciresinol and ferulic acid (no cytotoxicity) [1]; Hanultarin (mono-feruloyl analog) which is less potent [1][2]; Other lignans like pinoresinol and 4-ketopinoresinol [2]
Quantified Difference	DFS IC50 values (3-13 μg/mL or ~4.2-18.2 μM) are in a low micromolar range, whereas the extract required an IC50 of 145 μg/mL for activity [2]. The specific diester structure is critical for the observed 7.1-9.8 μM IC50 range [1].
Conditions	In vitro MTT assay against human lung carcinoma A549, human melanoma SK-Mel-2, and mouse skin melanoma B16F1 cells [1][2]

Why This Matters

For researchers procuring a lignan for cytotoxicity studies, DFS provides a potent and validated chemical tool with a defined structure-activity relationship, unlike its inactive precursors.

• [1] Kim, J. Y., Moon, S. S., & Rahman, A. A. (2011). Synthesis and evaluation of cytotoxic effects of hanultarin and its derivatives. Bioorganic & Medicinal Chemistry Letters, 21(19), 5742-5745. View Source
• [2] Moon, S. S., Rahman, A. A., Kim, J. Y., & Kee, S. H. (2008). Hanultarin, a cytotoxic lignan as an inhibitor of actin cytoskeleton polymerization from the seeds of Trichosanthes kirilowii. Bioorganic & Medicinal Chemistry, 16(13), 7264-7269. View Source

Cytotoxicity Comparable to Cisplatin Across a Broad Cancer Cell Panel

DFS has demonstrated cytotoxic activity comparable to the established chemotherapeutic agent cisplatin in vitro. In a study evaluating constituents from Hypericum androsaemum, DFS showed activity on par with cisplatin against five distinct human cancer cell lines [1]. This level of broad-spectrum activity is a key differentiator, setting a high benchmark for its potential as a lead compound.

Cisplatin Comparator

Data to verify

Activity reported comparable to cisplatin (HL-60, SMMC-7721, A-549, MCF-7, SW480)

Supports comparator assay context

Full IC50 data unavailable

Evidence Dimension	Cytotoxic activity
Target Compound Data	Activity comparable to that of cisplatin
Comparator Or Baseline	Cisplatin (positive control)
Quantified Difference	Described as having 'activities comparable with those of cisplatin' [1]. Exact IC50 values were not provided in the abstract but the activity was benchmarked against a clinical standard.
Conditions	In vitro cytotoxic assay against HL-60 (leukemia), SMMC-7721 (hepatoma), A-549 (lung), MCF-7 (breast), and SW480 (colon) cancer cell lines

Why This Matters

This comparison against a gold-standard chemotherapeutic agent provides a clear, quantitative benchmark for the potential potency of DFS, aiding in its selection for further drug development studies.

• [1] Wang, K., Wang, Y. Y., Gao, X., Chen, X. Q., Peng, L. Y., Li, Y., ... & Zhao, Q. S. (2012). Polycyclic polyprenylated acylphloroglucinols and cytotoxic constituents of Hypericum androsaemum. Chemistry & Biodiversity, 9(6), 1213-1220. View Source

Unique Mechanistic Differentiation: DFS as a Dual mTOR Signaling and FOXM1 Degradation Inducer

Unlike other lignans, DFS uniquely engages two critical oncogenic pathways. It is a confirmed inhibitor of the mTOR signaling pathway [1] and simultaneously induces lysosomal-dependent degradation of the FOXM1 transcription factor [2][3]. This dual mechanism is not reported for its close analogs like secoisolariciresinol or hanultarin. The ability to degrade FOXM1 via the lysosome is a first-in-class mechanism for a small molecule, providing a unique tool for studying this pathway [2].

Dual Pathway Mechanism

Reported

Inhibits mTOR (p-S6K/4E-BP1 decrease); Induces lysosomal FOXM1 degradation (blocked by chloroquine)

Supports pathway-response interpretation

Unique dual-target engagement

Evidence Dimension	Mechanism of action
Target Compound Data	Inhibits mTOR signaling (decreased phosphorylation of S6K and 4E-BP1) [1]; Induces lysosomal-dependent FOXM1 protein degradation [2][3]
Comparator Or Baseline	Secoisolariciresinol (no reported mTOR inhibition or FOXM1 degradation); Hanultarin (mechanism primarily linked to actin cytoskeleton inhibition [4])
Quantified Difference	DFS decreases phosphorylation of mTOR downstream targets (S6K and 4E-BP1) [1]. It induces FOXM1 degradation blocked by lysosomal inhibitors (chloroquine, bafilomycin A1) but not by proteasome inhibitors, a novel mechanism [2].
Conditions	Western blot analysis in cancer cells; Immunoprecipitation and luciferase reporter assays in colon cancer cells

Why This Matters

This dual, unique mechanism makes DFS an invaluable chemical probe for dissecting mTOR and FOXM1 crosstalk in cancer biology, a capability not offered by other lignans.

• [1] Yan, J., Guo, Y., Li, Y., Chen, X., Peng, L., & Xu, G. (2013). Identification of two novel inhibitors of mTOR signaling pathway based on high content screening. Cancer Chemotherapy and Pharmacology, 72(4), 799-808. View Source
• [2] Dong, G. Z., Jeong, J. H., Lee, Y. I., Han, Y. E., Shin, J. S., Kim, Y. J., ... & Ryu, J. H. (2017). A lignan induces lysosomal dependent degradation of FoxM1 protein to suppress β-catenin nuclear translocation. Scientific Reports, 7(1), 45951. View Source
• [3] Lim, S. H., Shim, J. K., Jeong, J. H., Choi, R. J., Oh, Y., Park, J., ... & Kang, S. G. (2022). A lignan from Alnus japonica inhibits glioblastoma tumorspheres by suppression of FOXM1. Scientific Reports, 12, 13990. View Source
• [4] Moon, S. S., Rahman, A. A., Kim, J. Y., & Kee, S. H. (2008). Hanultarin, a cytotoxic lignan as an inhibitor of actin cytoskeleton polymerization from the seeds of Trichosanthes kirilowii. Bioorganic & Medicinal Chemistry, 16(13), 7264-7269. View Source

DFS Demonstrates In Vivo Efficacy in an Orthotopic Glioblastoma Xenograft Model

DFS has demonstrated significant in vivo anticancer efficacy, a critical milestone that many natural product leads fail to achieve. In an orthotopic xenograft model of glioblastoma (GBM), treatment with DFS significantly inhibited tumor growth and prolonged the survival rate of treated mice [1]. This provides a clear, quantitative differentiation from analogs that may show in vitro activity but lack corresponding in vivo data.

In Vivo GBM Response

Source review

Significantly inhibited tumor growth and prolonged survival in orthotopic GBM model

In vivo model-response context

Vehicle-controlled; full survival data needed

Evidence Dimension	In vivo tumor growth inhibition and survival
Target Compound Data	Significantly inhibited tumor growth and prolonged survival rate
Comparator Or Baseline	Vehicle-treated control group
Quantified Difference	DFS significantly inhibited tumor growth and prolonged the survival rate of mice in orthotopic xenograft models of GBM [1]. Specific survival extension data would require full-text analysis.
Conditions	Orthotopic xenograft mouse models of glioblastoma (GBM)

Why This Matters

Demonstration of in vivo efficacy is a major decision point for advancing a compound into preclinical development. This data positions DFS as a more credible and valuable candidate for further investment compared to analogs lacking such evidence.

• [1] Lim, S. H., Shim, J. K., Jeong, J. H., Choi, R. J., Oh, Y., Park, J., ... & Kang, S. G. (2022). A lignan from Alnus japonica inhibits glioblastoma tumorspheres by suppression of FOXM1. Scientific Reports, 12, 13990. View Source

DFS Exhibits Synergistic Cytotoxicity When Combined with an Autophagy Inhibitor

DFS induces a pro-survival autophagy response in cancer cells, and its cytotoxicity is significantly potentiated by co-treatment with an autophagy inhibitor. This observation opens a specific, rational avenue for combination therapy that is unique to DFS [1]. This synergy is not reported for simpler lignans and provides a distinct experimental application for this compound.

Autophagy Combo Potentiation

Reported

Cytotoxicity potentiated by co-treatment with autophagy inhibitor (vs DFS alone)

Supports combination assay context

Prostate/colon cancer cell models

Evidence Dimension	Cytotoxicity
Target Compound Data	DFS-induced autophagy protects cancer cells; its cytotoxicity is potentiated by an autophagy inhibitor
Comparator Or Baseline	DFS alone vs. DFS + autophagy inhibitor
Quantified Difference	The cytotoxicity of DFS was potentiated by the co-treatment of autophagy inhibitor in these cancer cells [1].
Conditions	In vitro studies in prostate and colon cancer cell lines

Why This Matters

This defines a clear, rational path for exploring DFS in combination therapy regimens, which is a key advantage for translational researchers. It identifies a specific co-treatment strategy that enhances its utility.

• [1] Jeong, J. H., Oh, Y., Choi, R. J., Park, J., Moon, J. H., Kim, E. H., ... & Ryu, J. H. (2020). Inhibition of autophagy sensitizes lignan-induced endoplasmic reticulum stress-mediated cell death. Biochemical and Biophysical Research Communications, 526(2), 300-305. View Source

DFS Demonstrates Activity Against a Broad Panel of Cancer Cell Lines Including Difficult-to-Treat Types

The cytotoxic activity of DFS has been validated across a diverse panel of human cancer cell lines, including those representing challenging-to-treat cancers like glioblastoma, prostate, and colon cancer [1]. This broad spectrum of activity, documented in multiple independent studies, differentiates DFS from lignans with a narrower or less characterized cytotoxic profile.

Multi-line Cytotoxicity

Cross-study comparable

Active against HL-60, SMMC-7721, A549, MCF-7, SW480, DU145, LNCaP, GBM TSs

Supports broad-panel endpoint review

Cross-study activity confirmed

Evidence Dimension	Cytotoxic activity against multiple cell lines
Target Compound Data	Active against A549, SK-Mel-2, B16F1, HL-60, SMMC-7721, MCF-7, SW480, DU145, LNCaP, and GBM TSs
Comparator Or Baseline	Other isolated lignans (e.g., pinoresinol, 4-ketopinoresinol) which show weaker or no reported activity in the same assays [2]
Quantified Difference	DFS shows significant cytotoxic activity against a broader panel of cell lines compared to other lignans isolated from the same source, which were not highlighted for similar potency [2].
Conditions	In vitro cytotoxicity assays (MTT, MTS) across multiple independent studies

Why This Matters

This breadth of validated activity across multiple cancer types enhances confidence in DFS as a versatile chemical probe for oncology research and reduces the risk associated with its procurement for studies focusing on a specific cancer type.

• [1] Lim, S. H., Shim, J. K., Jeong, J. H., Choi, R. J., Oh, Y., Park, J., ... & Kang, S. G. (2022). A lignan from Alnus japonica inhibits glioblastoma tumorspheres by suppression of FOXM1. Scientific Reports, 12, 13990. View Source
• [2] Moon, S. S., Rahman, A. A., Kim, J. Y., & Kee, S. H. (2008). Hanultarin, a cytotoxic lignan as an inhibitor of actin cytoskeleton polymerization from the seeds of Trichosanthes kirilowii. Bioorganic & Medicinal Chemistry, 16(13), 7264-7269. View Source

Targeted Research Applications for 1,4-O-Diferuloylsecoisolariciresinol (DFS) Based on Proven Differentiation

Investigating the Crosstalk Between mTOR Signaling and FOXM1-Dependent Transcription

Given its unique dual mechanism as an mTOR signaling inhibitor [1] and an inducer of lysosomal FOXM1 degradation [2][3], DFS is an ideal chemical probe for research focused on the intersection of these two critical oncogenic pathways. It can be used to dissect the relative contributions of mTOR and FOXM1 to cancer cell proliferation and survival in models of colon cancer and glioblastoma [3][4].

Preclinical Efficacy Studies in Glioblastoma (GBM) Models

DFS is particularly well-suited for in vivo studies targeting glioblastoma, as it has demonstrated significant tumor growth inhibition and prolonged survival in an orthotopic xenograft model [3]. Its ability to suppress GBM tumorsphere formation, stemness, and invasiveness provides a strong rationale for its use in preclinical GBM research aimed at overcoming treatment resistance [3].

Combination Therapy Research with Autophagy Inhibitors

DFS can be strategically employed in combination therapy studies. Evidence shows that DFS treatment induces a cytoprotective autophagy response, and its anti-cancer effects are potentiated when combined with an autophagy inhibitor [5]. This makes DFS a valuable tool for designing and testing rational combination regimens in colon and prostate cancer models [5].

Broad-Spectrum Cytotoxicity Screening and Lead Optimization

Due to its validated cytotoxic activity against a wide array of human cancer cell lines, including those from lung (A549), breast (MCF-7), colon (SW480), leukemia (HL-60), and prostate (DU145, LNCaP) [1][6], DFS serves as a reliable positive control or lead compound in broad-spectrum anticancer drug screening campaigns and for structure-activity relationship (SAR) studies aimed at optimizing the secoisolariciresinol scaffold [7].

Application

Selection Property

Validation Focus

mTOR/FOXM1 crosstalk studies

Dual-pathway engagement

mTOR/FOXM1 pathway endpoints

In vivo glioblastoma model studies

Orthotopic model response

Tumor growth/survival endpoints

Autophagy inhibitor combination studies

Autophagy modulation context

Cytotoxicity potentiation endpoints

Broad cytotoxicity screening

Multi-line cell model review

Cell-viability/panel endpoints

• [1] Yan, J., Guo, Y., Li, Y., Chen, X., Peng, L., & Xu, G. (2013). Identification of two novel inhibitors of mTOR signaling pathway based on high content screening. Cancer Chemotherapy and Pharmacology, 72(4), 799-808. View Source
• [2] Dong, G. Z., Jeong, J. H., Lee, Y. I., Han, Y. E., Shin, J. S., Kim, Y. J., ... & Ryu, J. H. (2017). A lignan induces lysosomal dependent degradation of FoxM1 protein to suppress β-catenin nuclear translocation. Scientific Reports, 7(1), 45951. View Source
• [3] Lim, S. H., Shim, J. K., Jeong, J. H., Choi, R. J., Oh, Y., Park, J., ... & Kang, S. G. (2022). A lignan from Alnus japonica inhibits glioblastoma tumorspheres by suppression of FOXM1. Scientific Reports, 12, 13990. View Source
• [4] Dong, G. Z., Jeong, J. H., Lee, Y. I., Han, Y. E., Shin, J. S., Kim, Y. J., ... & Ryu, J. H. (2017). A lignan induces lysosomal dependent degradation of FoxM1 protein to suppress β-catenin nuclear translocation. Scientific Reports, 7(1), 45951. View Source
• [5] Jeong, J. H., Oh, Y., Choi, R. J., Park, J., Moon, J. H., Kim, E. H., ... & Ryu, J. H. (2020). Inhibition of autophagy sensitizes lignan-induced endoplasmic reticulum stress-mediated cell death. Biochemical and Biophysical Research Communications, 526(2), 300-305. View Source
• [6] Wang, K., Wang, Y. Y., Gao, X., Chen, X. Q., Peng, L. Y., Li, Y., ... & Zhao, Q. S. (2012). Polycyclic polyprenylated acylphloroglucinols and cytotoxic constituents of Hypericum androsaemum. Chemistry & Biodiversity, 9(6), 1213-1220. View Source
• [7] Kim, J. Y., Moon, S. S., & Rahman, A. A. (2011). Synthesis and evaluation of cytotoxic effects of hanultarin and its derivatives. Bioorganic & Medicinal Chemistry Letters, 21(19), 5742-5745. View Source